Cas no 1240571-04-3 (3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole
• CAS No: 1240571-04-3
• MF: C₁₀H₈Br₂FN₃O
• MW: 364.996423721313
• MDL: MFCD16811082
• CID: 4690301
• Update Time: 2025-10-30

3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole

• MDL： MFCD16811082
• Inchi： 1S/C10H8Br2FN3O/c11-9-14-10(12)16(15-9)5-6-17-8-3-1-7(13)2-4-8/h1-4H,5-6H2
• InChI Key： RGCFLVVPTVHKTH-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CCOC1C=CC(=CC=1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Topological Polar Surface Area: 39.9

Additional information on 3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole

Introduction to 3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole (CAS No. 1240571-04-3) and Its Emerging Applications in Chemical Biology

The compound 3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole (CAS No. 1240571-04-3) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a triazole core substituted with bromine atoms and an ethyl chain linked to a phenoxy group, has garnered attention due to its unique structural and functional properties. The presence of both bromine and fluorine substituents enhances its reactivity and selectivity, making it a valuable scaffold for drug discovery and molecular probes.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The triazole ring, known for its stability and bioisosteric properties with other heterocycles like thiazole or pyrazole, has been extensively explored for its ability to modulate biological pathways. In particular, compounds containing bromo and fluoro substituents have shown promise in inhibiting enzymes and receptors involved in various diseases. The specific arrangement of these functional groups in 3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole contributes to its unique pharmacological profile.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex molecules. The ethyl chain extending from the triazole core provides a versatile handle for further functionalization, allowing chemists to attach additional pharmacophores or modify existing ones. This flexibility has made it a popular choice for researchers aiming to develop targeted therapies against cancer, inflammation, and infectious diseases. For instance, recent studies have demonstrated that triazole-based compounds can disrupt protein-protein interactions by binding to specific pockets on target enzymes.

The fluorophenoxy moiety in the molecule is particularly noteworthy due to its ability to influence metabolic stability and binding affinity. Fluorine atoms are known to enhance the metabolic resistance of drugs by reducing their susceptibility to enzymatic degradation. Additionally, the phenolic oxygen can participate in hydrogen bonding interactions with biological targets, improving the compound's binding affinity. These features have been exploited in the design of kinase inhibitors and antiviral agents, where precise interactions with the target protein are crucial.

In the context of drug discovery, 3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole has been investigated for its potential role as a scaffold for developing small-molecule probes. Such probes are essential tools for understanding biological processes at the molecular level. By using this compound as a starting point, researchers can generate libraries of derivatives with tailored properties for high-throughput screening (HTS). This approach has led to the identification of novel lead compounds with therapeutic potential.

Moreover, the bromine atoms in the triazole ring offer opportunities for further chemical manipulation through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions on the molecule. Such modifications can fine-tune the pharmacokinetic properties of the compound or enhance its interaction with biological targets. For example, arylated derivatives have shown improved solubility and bioavailability compared to their parent compounds.

The growing interest in triazole derivatives as pharmacological agents has been further fueled by their role in modulating immune responses. Several studies have indicated that triazole-based compounds can influence immune cell function by interacting with receptors like TLRs (Toll-like receptors) or cytokine receptors. This has opened up new avenues for treating autoimmune diseases and infections. Specifically, 3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole has been explored as a potential immunomodulator due to its ability to interfere with signaling pathways involved in inflammation.

Another exciting application of this compound lies in its use as a building block for developing antimicrobial agents. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial compounds with unique mechanisms of action. Triazole derivatives have demonstrated efficacy against Gram-positive bacteria by inhibiting cell wall synthesis or DNA replication. The structural features of 3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole, including its bromo and fluoro substituents, make it an ideal candidate for designing next-generation antibiotics.

In conclusion,3,5-Dibromo-1-[2-(4-fluorophenoxy)ethyl]-1H-1,2,4-triazole (CAS No.) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug discovery to molecular probes and immunomodulation. As our understanding of biological systems continues to evolve,this compound will undoubtedly play a crucial role in shaping future therapeutic strategies against various diseases.